![molecular formula C12H12N4O B8370745 3-[3-(1H-1,2,4-triazol-1-yl)propoxy]benzonitrile](/img/structure/B8370745.png)
3-[3-(1H-1,2,4-triazol-1-yl)propoxy]benzonitrile
Cat. No. B8370745
M. Wt: 228.25 g/mol
InChI Key: CIEVWWBJMWPUGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07915267B2
Procedure details
By a method similar to that in Reference Example 2, and using, instead of 3-[(2-chloroethyl)oxy]benzonitrile, 3-[(3-chloropropyl)oxy]benzonitrile obtained in Reference Example 4 and using, instead of 1H-1,2,4-triazole-3-thiol, 1H-1,2,4-triazole, the title compound was obtained as a colorless oil (750.0 mg, 32%).
Name
Name
Yield
32%
Identifiers
|
REACTION_CXSMILES
|
ClCCOC1C=C(C=CC=1)C#N.Cl[CH2:14][CH2:15][CH2:16][O:17][C:18]1[CH:19]=[C:20]([CH:23]=[CH:24][CH:25]=1)[C:21]#[N:22].[NH:26]1[CH:30]=[N:29][C:28](S)=[N:27]1.N1C=NC=N1>>[N:26]1([CH2:14][CH2:15][CH2:16][O:17][C:18]2[CH:19]=[C:20]([CH:23]=[CH:24][CH:25]=2)[C:21]#[N:22])[CH:30]=[N:29][CH:28]=[N:27]1
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClCCOC=1C=C(C#N)C=CC1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClCCCOC=1C=C(C#N)C=CC1
|
Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N1N=C(N=C1)S
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N1N=CN=C1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
obtained in Reference Example 4
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(N=CN=C1)CCCOC=1C=C(C#N)C=CC1
|
|
Name
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|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 750 mg | |
| YIELD: PERCENTYIELD | 32% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
